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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three widely used sequential extraction
procedures for the fractionation of Arsenic(V) in sediments: the Tessier, BCR (Community
Bureau of Reference), and Wenzel methods. The objective is to offer a validated, data-driven
resource for selecting the most appropriate method for specific research needs, complete with
detailed experimental protocols and performance comparisons.

Introduction to Sequential Extraction

Sequential extraction is a powerful analytical tool used to partition and quantify different forms
of elements, such as Arsenic(V), within a solid matrix like sediment. By using a series of
reagents with increasing strength, researchers can operationally define fractions of an element
that are associated with different geochemical phases of the sediment. This information is
crucial for assessing the mobility, bioavailability, and potential toxicity of contaminants.

Comparison of Sequential Extraction Procedures
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The Tessier, BCR, and Wenzel procedures are among the most frequently employed methods
for the sequential extraction of metals and metalloids in environmental samples. While they
share the common goal of fractionating elements, they differ in their specific reagents,
extraction conditions, and the number of fractions they isolate.

Performance Comparison

The selection of a sequential extraction procedure is critically dependent on its performance
characteristics, including recovery rate, selectivity, and reproducibility.
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Performance Metric

Tessier Procedure

BCR Procedure

Wenzel Procedure

Total Recovery Rate

92% - 102% in

certified reference

92.2% - 96.7% in
mining-polluted
sediments.[2] For

certified reference

High recovery

efficiency reported in

for Arsenic materials (MESS-4, material BCR 701, mine waste and forest
PACS-3).[1] recoveries for the soils.[4]
three fractions ranged
from 77% to 119%.[3]
The BCR scheme has  The modified Wenzel
Some studies suggest  been reported as procedure is
limitations in inappropriate for suggested to provide
selectively targeting detailed arsenic a more detailed and
Selectivity specific phases, with fractionation in some appropriate binding

potential for
redistribution of
arsenic during
extraction.[5][6]

studies, though its first
step is considered
adequate for
estimating the most

mobile arsenic.[7]

pattern for arsenic in
marine sediments
compared to the
modified BCR

method.

Reproducibility

Good reproducibility
has been reported for
intra-method
comparisons in
wetland and riverbed

sediments.[8]

Good reproducibility is
implied through its
standardization and
use in certifying

reference materials.

Good reproducibility
can be inferred from
its application in
various studies to
differentiate arsenic

fractions consistently.

[4119]

Key Advantages

Widely used and well-
documented,
providing a large body

of comparative data.

Standardized
procedure with
certified reference
materials available for
validation.[3][10][11]

Specifically designed
and refined for arsenic
fractionation, offering
a more detailed
separation of arsenic

species.[9]

Key Limitations

Potential for non-
selective extraction

and redistribution of

May not be suitable
for detailed arsenic

speciation as it was

Less historical data
available for

comparison compared
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arsenic among originally designed for  to the Tessier and
fractions.[5][6] heavy metals.[2][7] BCR methods.

Experimental Protocols

The following sections provide detailed experimental protocols for the Tessier, BCR, and
Wenzel sequential extraction procedures as applied to sediment samples.

Tessier Sequential Extraction Protocol

This five-step procedure targets the following fractions:

F1: Exchangeable fraction: 1 g of sediment is extracted with 8 mL of 1 M MgClz, pH 7.0, for 1
hour at room temperature with continuous agitation.

F2: Carbonate-bound fraction: The residue from F1 is extracted with 8 mL of 1 M NaOAc, pH
5.0 (adjusted with acetic acid), for 5 hours at room temperature with continuous agitation.

F3: Fe-Mn oxide-bound fraction: The residue from F2 is extracted with 20 mL of 0.04 M
NH20H-HCI in 25% (v/v) acetic acid for 6 hours at 96°C with occasional agitation.[12]

F4: Organic matter-bound fraction: The residue from F3 is extracted with 3 mL of 0.02 M
HNOs and 5 mL of 30% H202, pH 2.0 (adjusted with HNO3), for 2 hours at 85°C with
occasional agitation. A second 3 mL aliquot of 30% H20:2 (pH 2.0) is added and heated again
for 3 hours at 85°C. After cooling, 5 mL of 3.2 M NH4OAc in 20% (v/v) HNOs is added and
the sample is agitated for 30 minutes.

F5: Residual fraction: The residue from F4 is digested with a mixture of concentrated HF and
HCIOa.

BCR Sequential Extraction Protocol

This three-step procedure, followed by a residual digestion, targets the following fractions:

o Step 1: Acid-soluble/Exchangeable fraction: 1 g of sediment is extracted with 40 mL of 0.11
M acetic acid for 16 hours at room temperature with continuous agitation.[13]
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o Step 2: Reducible fraction (bound to Fe-Mn oxides): The residue from Step 1 is extracted

with 40 mL of 0.1 M NH20H-HCI, adjusted to pH 2.0 with HNOs, for 16 hours at room
temperature with continuous agitation.[13]

Step 3: Oxidizable fraction (bound to organic matter and sulfides): The residue from Step 2 is
treated twice with 10 mL of 8.8 M H20:2 at 85°C for 1 hour. After the second treatment and
evaporation to a small volume, 50 mL of 1 M NH4OAc (pH 5.0) is added and the mixture is
agitated for 16 hours.

Residual fraction: The residue from Step 3 is digested with aqua regia (a mixture of
concentrated HCl and HNO3).[13]

Wenzel Sequential Extraction Protocol

This five-step procedure is specifically optimized for arsenic fractionation:

F1: Non-specifically sorbed As: 1 g of sediment is extracted with 25 mL of 0.05 M (NH4)2SOa4
for 4 hours.

F2: Specifically sorbed As: The residue from F1 is extracted with 25 mL of 0.05 M NH4H2POa4
for 16 hours.

F3: Amorphous and poorly-crystalline hydrous oxide-bound As: The residue from F2 is
extracted with 25 mL of 0.2 M NHas-oxalate buffer (pH 3.25) in the dark for 4 hours.

F4: Crystalline hydrous oxide-bound As: The residue from F3 is extracted with 25 mL of 0.2
M NHa-oxalate buffer and 0.1 M ascorbic acid at 96°C for 0.5 hours.

F5: Residual As: The residue from F4 is digested using a mixture of HNOs and H20:-.

Experimental Workflow Visualization

The following diagram illustrates the general workflow of a sequential extraction procedure.
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Sequential Extraction Workflow

Click to download full resolution via product page

Caption: General workflow of a sequential extraction procedure for sediments.

Conclusion

The choice of a sequential extraction procedure for Arsenic(V) in sediments should be guided
by the specific research objectives, the nature of the sediment, and the available analytical
instrumentation. The Tessier and BCR methods offer the advantage of extensive historical data
for comparison, with the BCR procedure being standardized and supported by certified
reference materials. The Wenzel method, however, is specifically tailored for arsenic and may
provide a more detailed and accurate fractionation of its species. Researchers should carefully
consider the advantages and limitations of each method, as outlined in this guide, to ensure the
generation of reliable and meaningful data for their environmental and toxicological
assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/33236224/
https://pubmed.ncbi.nlm.nih.gov/33236224/
https://www.researchgate.net/publication/221846710_Comparison_of_three_sequential_extraction_procedures_for_fractionation_of_arsenic_from_highly_polluted_mining_sediments
https://www.mdpi.com/2075-163X/11/8/874
https://www.researchgate.net/figure/Results-of-Wenzels-sequential-extraction-for-mine-waste-R-and-forest-F-area-soils_fig3_339419271
https://www.researchgate.net/publication/247155457_A_modified_sequential_extraction_method_for_arsenic_fractionation_in_sediments
https://pubmed.ncbi.nlm.nih.gov/12856101/
https://pubmed.ncbi.nlm.nih.gov/12856101/
https://pubmed.ncbi.nlm.nih.gov/22349399/
https://pubmed.ncbi.nlm.nih.gov/22349399/
https://pubmed.ncbi.nlm.nih.gov/11452609/
https://pubmed.ncbi.nlm.nih.gov/11452609/
https://www.mdpi.com/2071-1050/14/11/6423
https://pubmed.ncbi.nlm.nih.gov/19211186/
https://pubmed.ncbi.nlm.nih.gov/19211186/
https://www.researchgate.net/publication/24002281_Arsenic_fractionation_in_sediments_of_different_origins_using_BCR_sequential_and_single_extraction_methods
https://www.researchgate.net/figure/Distribution-of-As-and-Pb-in-each-steps-of-Tessier-and-BCR-sequential-extraction_fig4_355832980
https://www.atlantis-press.com/article/25864554.pdf
https://www.benchchem.com/product/b090803/docs#a-comparative-guide-to-sequential-extraction-procedures-for-arsenic-v-in-sediments
https://www.benchchem.com/product/b090803/docs#a-comparative-guide-to-sequential-extraction-procedures-for-arsenic-v-in-sediments
https://www.benchchem.com/product/b090803/docs#a-comparative-guide-to-sequential-extraction-procedures-for-arsenic-v-in-sediments
https://www.benchchem.com/product/b090803/docs#a-comparative-guide-to-sequential-extraction-procedures-for-arsenic-v-in-sediments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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